BE“GH@ Methodological & Application

Check Availability & Pricing

NGB 2904-d8 Hydrochloride: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: NGB 2904-d8 Hydrochloride
Cat. No.: B1155711
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical guide for the use of NGB 2904-d8 Hydrochloride,
a deuterated analog of the potent and selective dopamine D3 receptor antagonist, NGB 2904.
This guide is intended to serve as a comprehensive resource, offering insights into its quality
assessment, analytical characterization, and application in studying dopaminergic signaling.

Introduction to NGB 2904 and its Deuterated Analog

NGB 2904 is a highly selective antagonist of the dopamine D3 receptor, demonstrating
significantly lower affinity for other dopamine receptor subtypes and other neurotransmitter
receptors.[1] Its selectivity makes it a valuable tool for elucidating the specific roles of the D3
receptor in various physiological and pathological processes, including drug addiction and
neuropsychiatric disorders.[2][3][4] The deuterated version, NGB 2904-d8 Hydrochloride, is a
stable isotope-labeled compound invaluable for a range of applications, particularly in mass
spectrometry-based assays where it serves as an ideal internal standard for accurate
guantification of the non-deuterated parent compound.

Certificate of Analysis and Purity
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A Certificate of Analysis (CoA) is a critical document that ensures the quality and purity of a
research compound. While a specific batch CoA should always be consulted, this section
outlines the typical specifications and analytical data for NGB 2904-d8 Hydrochloride.

Representative Certificate of Analysis

Test Specification Representative Result
Appearance White to off-white solid Conforms

Identification (*H-NMR) Conforms to structure Conforms

Purity (HPLC) >98.0% 99.5%

Isotopic Purity (Mass Spec) >98% Deuterium Incorporation  99.2%

Mass Spectrum (LC-MS) Conforms to expected m/z Conforms

Solubility Soluble in DMSO and Ethanol Conforms

Residual Solvents To be reported <0.1%

Water Content (Karl Fischer) To be reported 0.2%

Analytical Protocols for Quality Assessment

The following protocols provide a framework for the in-house verification of the purity and
identity of NGB 2904-d8 Hydrochloride.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

Principle: Reversed-phase HPLC separates compounds based on their hydrophobicity. The
purity of NGB 2904-d8 Hydrochloride can be determined by quantifying the area of the main
peak relative to the total area of all observed peaks.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1155711?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

